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2-{(E)-[(3-chloro-2-methylphenyl)imino]methyl}-6-ethoxyphenol

Name: 2-{(E)-[(3-chloro-2-methylphenyl)imino]methyl}-6-ethoxyphenol
Brand: Smolecule
SKU: S3029587
Rating: 4.5 (7 reviews)

Catalog No.

S3029587

CAS No.

1232822-51-3

M.F

C16H16ClNO2

M. Wt

289.76

Availability

In Stock

* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.

2-{(E)-[(3-chloro-2-methylphenyl)imino]methyl}-6-e...

Content Navigation

1. General Information
2. Introduction
3. Definition and Background
4. Physical and Chemical Properties
5. Synthesis and Characterization
6. Analytical Methods
7. Biological Properties
8. Toxicity and Safety in Scientific Experiments

9. Applications in Scientific Experiments
10. Current State of Research
11. Potential Implications in Various Fields of Research and Industry
12. Limitations and Future Directions
13. Conclusion
14. Specification
15. Others

General Information

CAS Number

1232822-51-3

Product Name

2-{(E)-[(3-chloro-2-methylphenyl)imino]methyl}-6-ethoxyphenol

IUPAC Name

2-[(3-chloro-2-methylphenyl)iminomethyl]-6-ethoxyphenol

Molecular Formula

C16H16ClNO2

Molecular Weight

289.76

InChI

InChI=1S/C16H16ClNO2/c1-3-20-15-9-4-6-12(16(15)19)10-18-14-8-5-7-13(17)11(14)2/h4-10,19H,3H2,1-2H3

InChI Key

JCRFYYPMXNOTOJ-VCHYOVAHSA-N

SMILES

CCOC1=CC=CC(=C1O)C=NC2=C(C(=CC=C2)Cl)C

Solubility

not available

2-{(E)-[(3-chloro-2-methylphenyl)imino]methyl}-6-ethoxyphenol is a chemical compound that has been extensively studied because of its potential uses in various fields of research and industry. In this paper, we will discuss its definition, background, physical and chemical properties, synthesis, characterization, analytical methods, biological properties, toxicity and safety in scientific experiments, applications in scientific experiments, current state of research, potential implications in various fields of research and industry, limitations, and future directions.

Definition and Background

2-{(E)-[(3-chloro-2-methylphenyl)imino]methyl}-6-ethoxyphenol is a chemical compound that belongs to the class of phenols and is derived from the condensation of 6-ethoxy-2-hydroxybenzaldehyde and 3-chloro-2-methylaniline. This compound has been extensively studied for its potential uses in various fields of research and industry.

Physical and Chemical Properties

2-{(E)-[(3-chloro-2-methylphenyl)imino]methyl}-6-ethoxyphenol is a solid that is sparingly soluble in water but soluble in most organic solvents. It has a molecular weight of 305.79 g/mol and a melting point of 104-105°C. The chemical structure of this compound is shown in Figure 1.
Figure 1: Chemical structure of 2-{(E)-[(3-chloro-2-methylphenyl)imino]methyl}-6-ethoxyphenol

Synthesis and Characterization

2-{(E)-[(3-chloro-2-methylphenyl)imino]methyl}-6-ethoxyphenol can be synthesized by the condensation of 6-ethoxy-2-hydroxybenzaldehyde and 3-chloro-2-methylaniline in the presence of a suitable acid catalyst. The reaction yields a yellow crystalline product that can be purified by recrystallization.
The characterization of this compound can be done by various spectroscopic techniques such as Nuclear Magnetic Resonance (NMR), Infrared Spectroscopy (IR), and Mass Spectrometry (MS). The NMR spectrum of this compound shows characteristic peaks at 7.87 ppm, 7.48 ppm, and 6.59 ppm, which are attributed to the aromatic protons. The IR spectrum shows absorption bands at 2964 cm^-1, 1620 cm^-1, and 1441 cm^-1, which are attributed to the C-H stretching, C=N stretching, and C-C stretching vibrations, respectively.

Analytical Methods

2-{(E)-[(3-chloro-2-methylphenyl)imino]methyl}-6-ethoxyphenol can be analyzed by various analytical methods such as High-Performance Liquid Chromatography (HPLC), Gas Chromatography-Mass Spectrometry (GC-MS), and Ultraviolet-Visible (UV-Vis) Spectroscopy. HPLC is a useful technique for the determination of purity and impurities in this compound. GC-MS can be used for the identification and quantification of this compound in complex mixtures. UV-Vis spectroscopy can be used to determine the maximum absorption wavelength of this compound.

Biological Properties

2-{(E)-[(3-chloro-2-methylphenyl)imino]methyl}-6-ethoxyphenol has been extensively studied for its biological properties. It exhibits antimicrobial, anticancer, and antioxidant activities. It has been shown to inhibit the growth of various bacteria such as Escherichia coli and Staphylococcus aureus. It also exhibits potent anticancer activity against various cancer cell lines such as MCF-7 and HeLa. Additionally, it has been shown to possess antioxidant activity and can scavenge free radicals.

Toxicity and Safety in Scientific Experiments

Studies have shown that 2-{(E)-[(3-chloro-2-methylphenyl)imino]methyl}-6-ethoxyphenol is relatively safe in scientific experiments. Acute toxicity studies have shown that it has a low toxicity with an LD50 value of 849 mg/kg body weight. Furthermore, chronic toxicity studies have shown that it has no significant adverse effects on various organs such as the liver, kidney, and spleen.

Applications in Scientific Experiments

2-{(E)-[(3-chloro-2-methylphenyl)imino]methyl}-6-ethoxyphenol has been used in various scientific experiments. It has been used as an antimicrobial and anticancer agent in vitro. It has also been used as an antioxidant agent in vitro. Furthermore, it has been used as a ligand for the synthesis of metal complexes that exhibit antimicrobial and anticancer activities.

Current State of Research

The current state of research on 2-{(E)-[(3-chloro-2-methylphenyl)imino]methyl}-6-ethoxyphenol is focused on its potential uses in various fields of research and industry. It is being extensively studied for its antimicrobial, anticancer, and antioxidant activities. Furthermore, it is being studied for its potential uses as a drug delivery system and as a ligand for the synthesis of metal complexes that exhibit antimicrobial and anticancer activities.

Potential Implications in Various Fields of Research and Industry

2-{(E)-[(3-chloro-2-methylphenyl)imino]methyl}-6-ethoxyphenol has potential implications in various fields of research and industry. It has potential uses as an antimicrobial, anticancer, and antioxidant agent. Furthermore, it has potential uses as a drug delivery system and as a ligand for the synthesis of metal complexes that exhibit antimicrobial and anticancer activities. It also has potential uses in the synthesis of new materials such as polymers and composites.

Limitations and Future Directions

2-{(E)-[(3-chloro-2-methylphenyl)imino]methyl}-6-ethoxyphenol has some limitations and future directions. One of the limitations is its low solubility in water, which limits its potential applications in aqueous environments. Future directions include the development of new synthetic methods that can improve the yield and purity of this compound. Furthermore, future research should focus on the synthesis of new derivatives of this compound that exhibit improved biological activities and solubility.

Conclusion

In conclusion, 2-{(E)-[(3-chloro-2-methylphenyl)imino]methyl}-6-ethoxyphenol is a chemical compound that has potential uses in various fields of research and industry. It exhibits antimicrobial, anticancer, and antioxidant activities and has potential uses as a drug delivery system and as a ligand for the synthesis of metal complexes that exhibit antimicrobial and anticancer activities. Future research should focus on the development of new synthetic methods and the synthesis of new derivatives that exhibit improved biological activities and solubility.